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Compound of Interest

Compound Name: Nitrobiuret

CAS No.: 16326-62-8

Cat. No.: B165591

Get Quote

Introduction
You are accessing the Level 3 Technical Support Guide for Nitrobiuret.

Critical Distinction: "Nitrobiuret" typically refers to Mononitrobiuret (MNB) or 1,5-Dinitrobiuret
(DNB).[1] Unlike their parent compound Biuret (a common fertilizer byproduct), these nitrated

derivatives are energetic materials.

MNB is thermally stable up to ~153°C but must be treated as a propellant precursor.

DNB is a primary explosive hazard, sensitive to impact and friction, detonating above 127°C.

[2]

This guide bypasses generic safety advice to address the specific physicochemical instabilities

of the nitrobiuret class.

Part 1: The "Red Zone" – Critical Safety & Immediate
Hazards
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Q: I see a color change in my nitrobiuret sample. Is it still safe? A:STOP immediately. Pure

nitrobiuret (MNB/DNB) is a white crystalline solid.

Yellow/Orange Discoloration: Indicates the formation of decomposition byproducts, likely

releasing acidic species (NOx) or isocyanic acid (HNCO). This lowers the activation energy

for further decomposition (autocatalysis).

Action: Do not move the container vigorously. Isolate the area. Contact your safety officer for

immediate neutralization/disposal.

Q: What is the flashpoint/explosion threshold? A: Do not rely on "flashpoint" for solids. Focus

on Decomposition Temperature (

):

MNB:

(Decomposes)[1][2]

DNB:

(Explodes)[1][2]

Operational Limit: Never heat process streams above 60°C without remote handling.

Q: Can I use metal spatulas? A:No.

Reasoning: Nitrobiuret can form unstable transition metal complexes or salts (similar to

metal nitramides) upon contact with iron, copper, or zinc, increasing sensitivity.

Protocol: Use only PTFE (Teflon), ceramic, or conductive polymer tools. Ground all

equipment to prevent electrostatic discharge (ESD), especially with DNB.

Part 2: Storage Protocols & Environmental Control
Q: What are the exact storage parameters? A: Stability relies on suppressing hydrolysis and

thermal excitation.
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Parameter Specification Scientific Rationale

Temperature < 20°C (68°F)

Arrhenius kinetics show

exponential stability loss

>35°C.

Humidity < 30% RH

Hydrolysis yields urea/nitric

acid, accelerating degradation.

[1]

Container HDPE or PTFE

Glass is acceptable but

creates shrapnel risks. Avoid

metal.[3]

Headspace Argon/Nitrogen

Oxygen is not the primary

enemy; moisture is. Inert gas

prevents moisture ingress.

Q: My container is pressurized. Should I vent it? A:Extreme Caution Required. Pressure

indicates decomposition (evolution of

,

,

).

Do NOT open manually if the container is bulging.

Remote Venting: If available, use a robotic arm or blast shield.

No Venting: If remote handling is impossible, treat as a potential bomb. Evacuate and call

EOD (Explosive Ordnance Disposal).

Part 3: Handling & Operational Troubleshooting
Q: How do I safely weigh out 50mg for an assay? A: Follow the "Static-Free Zone" protocol.

Ionization: Use an ionizing blower to neutralize static charge on the balance.
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Shielding: Work behind a polycarbonate blast shield.

PPE: Flame-resistant lab coat, conductive wrist strap, safety glasses + face shield.

Solvent: If possible, solvate immediately. Nitrobiuret is safer in solution (e.g., cold water or

alcohol, though stability varies).

Q: Which solvents are compatible? A:

Compatible: Water (short term, cold), Ethanol (cold), Acetonitrile.

INCOMPATIBLE:

Strong Bases (NaOH, KOH): Causes rapid deprotonation and decomposition.

DMSO: Exothermic decomposition risk at elevated temperatures.

Acetone: Can form sensitive condensates over long periods in basic conditions.

Part 4: Visualization of Decomposition Pathways
Understanding why the material fails is key to safety. The diagram below illustrates the thermal

decomposition mechanism of Mononitrobiuret (MNB), initiated by proton transfer.

Hazard Zone

Mononitrobiuret (MNB)
(Solid, White)

Transition State
(6-Membered Ring)

Heat (>150°C) Intermediates
(HNCO + HNN(O)OH)

Proton Transfer Final Gases
(N2O, CO2, H2O, N2)

Rapid Decomp

Click to download full resolution via product page

Figure 1: Thermal decomposition pathway of MNB.[4][5] Note the formation of gaseous

products which leads to container pressurization.

Part 5: Disposal & Decontamination
Q: How do I clean up a minor spill (solid)? A:
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Wet Down: Gently mist the spill with a 50:50 Water/Ethanol mixture to desensitize it (reduce

friction sensitivity).

Wipe: Use a conductive, damp cloth. Do NOT brush (static/friction risk).

Waste: Place cloth in a plastic container filled with water.

Q: How do I dispose of the waste solution? A:Chemical Neutralization (Alkaline Hydrolysis).

Note: Perform in a fume hood behind a sash.

Slowly add the nitrobiuret solution to a large excess of 10% Sodium Hydroxide (NaOH).

Warning: This will evolve gas (

,

). Allow to stand for 24 hours.

Adjust pH to neutral before standard chemical waste disposal.
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Disclaimer: This guide is for informational purposes for trained scientific personnel only. Always

consult your institution's specific Chemical Hygiene Plan (CHP) before handling energetic

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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